Cas no 5002-01-7 (2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid)

• Product Name: 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid
• CAS No: 5002-01-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD05980912
• CID: 933089
• PubChem ID: 1392800
• Update Time: 2025-06-11

2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid
• AKOS BAR-2295
• [4-(2-methylphenyl)phenyl]acetic acid
• 2-[4-(2-methylphenyl)phenyl]acetic Acid
• 2'-methyl-(1,1'-biphenylyl)-4-acetic acid
• 4-(2-Tolyl)phenylessigsaeure
• AC1LRCKA
• ACMC-2097go
• ANW-13942
• CTK8A8945
• SureCN1551143
• DTXSID50362640
• MFCD05980912
• AB92596
• BS-28875
• 5002-01-7
• 2'-Methyl-biphenyl-4-acetic acid
• AKOS004116992
• 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)aceticacid
• SCHEMBL1551143

• MDL： MFCD05980912
• Inchi： 1S/C15H14O2/c1-11-4-2-3-5-14(11)13-8-6-12(7-9-13)10-15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： DPSNOJFKFDUDFZ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.28910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid

Introduction to 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid (CAS No. 5002-01-7)

2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid, identified by the chemical abstracts service number CAS No. 5002-01-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid lies in its dual aromatic system linked by a methyl-substituted phenyl bridge, which contributes to its distinct chemical and pharmacological properties.

The molecular structure of 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid consists of a central acetic acid moiety attached to a biphenyl ring system. The presence of a methyl group at the 2-position of the terminal biphenyl ring enhances its lipophilicity and influences its interaction with biological targets. This structural feature makes it an attractive scaffold for designing novel bioactive molecules. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic and pharmaceutical applications.

In recent years, 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid has been extensively studied for its potential role in drug discovery and development. Its biphenyl core is known to exhibit inhibitory effects on various enzymes and receptors, making it a valuable intermediate in the synthesis of pharmacologically active agents. For instance, derivatives of biphenyl acetic acids have shown promise in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. The specific substitution pattern in 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid may confer unique biological activities that differentiate it from other biphenyl-based compounds.

One of the most compelling aspects of 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and matrix metalloproteinases (MMPs). These enzymes play crucial roles in various pathological processes, including inflammation and tumor progression. The ability to modulate their activity through small molecule inhibitors like 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid has opened new avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of the pharmacophoric properties of 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid. These computational tools have enabled researchers to predict binding affinities and optimize lead structures with high precision. By integrating experimental data with computational simulations, scientists have been able to refine the design of 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid derivatives to improve their efficacy and selectivity. This interdisciplinary approach has been instrumental in accelerating the drug discovery process.

The synthesis of 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cross-coupling reactions such as Suzuki-Miyaura coupling, which allows for the efficient construction of the biphenyl core. Additionally, functional group transformations such as esterification and hydrolysis are employed to introduce the acetic acid moiety. These synthetic strategies not only showcase the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex molecules like 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid on a scalable basis.

In conclusion, 2-(2'-Methyl-[1,1'-biphenyl]-4-yl)acetic acid (CAS No. 5002-01-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.